2-Chloro-5-(1,1-dioxo-1$l^{6},2-thiazinan-2-yl)benzoic acid

• IUPAC Name: 2-chloro-5-(1,1-dioxothiazinan-2-yl)benzoic acid
• InChI: InChI=1S/C11H12ClNO4S/c12-10-4-3-8(7-9(10)11(14)15)13-5-1-2-6-18(13,16)17/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key: XMFXCOISKDAKIU-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C11H12ClNO4S
• Molecular Weight: 289.74 g/mol

Description

“2-Chloro-5-(1,1-dioxo-1$l^{6},2-thiazinan-2-yl)benzoic acid” is a chemical compound with the molecular weight of 289.74. Its IUPAC name is 2-chloro-5-(1,1-dioxido-1,2-thiazinan-2-yl)benzoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H12ClNO4S/c12-10-4-3-8(7-9(10)11(14)15)13-5-1-2-6-18(13,16)17/h3-4,7H,1-2,5-6H2,(H,14,15). This indicates the presence of a six-membered ring and a five-membered ring in the structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 289.74. It contains a total of 31 bonds, including 20 non-H bonds, 10 multiple bonds, 3 rotatable bonds, 4 double bonds, and 6 aromatic bonds.

Scientific Research Applications

Spectrochemical Study and Light Absorption

Research on cupric complexes of benzoic and substituted benzoic acids, including those with chloro substituents, has shown insights into their configurations in solid states and in dioxan, revealing binuclear cupric complexes and the impact of substituents on light absorption properties (Yamada, Nishikawa, & Miki, 1964).

Novel Fluorescence Probes

The synthesis and application of novel fluorescence probes for the detection of reactive oxygen species (ROS) demonstrate the compound's potential in biological and chemical research, enabling the differentiation of highly reactive species and the visualization of specific ROS in living cells (Setsukinai et al., 2003).

Water Purification

Investigations into the purification of water with near-U.V. illuminated suspensions of titanium dioxide and the oxidation of organic compounds, including benzoic acid derivatives, highlight the compound's role in environmental science and the potential for water treatment processes (Matthews, 1990).

Antimicrobial Activity

Studies on thioureides derived from substituted benzoic acids, including chloro substituents, have explored their antimicrobial activity against a range of bacteria and fungi, showcasing the compound's potential in developing new antimicrobial agents (Limban et al., 2008).